Cas no 1428347-35-6 (methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate)

• Product Name: methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate
• CAS No: 1428347-35-6
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 5364153
• Update Time: 2025-05-24

methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• RRKSXGUZAFDIMT-UHFFFAOYSA-N
• methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate

• Inchi： 1S/C18H20N2O3S/c1-23-17(21)16-14-9-12-24-15(14)8-11-20(16)18(22)19-10-7-13-5-3-2-4-6-13/h2-6,9,12,16H,7-8,10-11H2,1H3,(H,19,22)
• InChI Key： RRKSXGUZAFDIMT-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)N(C(=O)NCCC2=CC=CC=C2)CCC2SC=CC1=2

Additional information on methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate

Methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate (CAS No. 1428347-35-6): A Comprehensive Overview

The compound methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate (CAS No. 1428347-35-6) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are heterocyclic aromatic compounds with a fused thiophene and pyridine ring system. The presence of a methyl ester group and a (2-phenylethyl)carbamoyl substituent further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the importance of thienopyridine derivatives in drug discovery due to their unique electronic properties and ability to interact with various biological targets. The methyl ester group in this compound plays a crucial role in modulating its solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Additionally, the (2-phenylethyl)carbamoyl substituent introduces steric and electronic effects that can influence the compound's binding affinity to specific receptors or enzymes.

One of the most promising applications of methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate lies in its potential as an anti-inflammatory agent. Researchers have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Furthermore, its ability to modulate the activity of other inflammatory mediators such as prostaglandins and leukotrienes makes it a valuable lead compound for developing novel anti-inflammatory therapies.

In addition to its anti-inflammatory properties, this compound has shown potential in the field of oncology. Studies have revealed that methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Its ability to selectively target cancer cells while sparing healthy cells underscores its potential as a chemotherapeutic agent with reduced side effects.

The synthesis of methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyridine core through cyclization reactions and the subsequent introduction of functional groups such as the methyl ester and (2-phenylethyl)carbamoyl substituents. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological activity.

From an analytical standpoint, the characterization of methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-4-carboxylate has been achieved using a variety of spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) have provided critical insights into its molecular structure and purity. These analytical tools have also been instrumental in confirming the stereochemistry of the compound and verifying its identity during quality control processes.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of methyl 5-[(2-phenylethyl)carbamoyl]-4H,5H,6H,7H-thieno[3,c]pyridine carboxylate, including improving its bioavailability and reducing potential toxicity. Collaborative efforts between chemists and pharmacologists are expected to yield further insights into its therapeutic potential and pave the way for clinical trials.

In conclusion, methyl 5-( (2 phenylethyl carbamoyl ) - thienopyridine carboxylic acid methyl ester CAS No:1428347 - 35 -6 represents a compelling example of how structural complexity can be harnessed to design molecules with diverse biological activities. As research continues to uncover new applications for this compound,it stands at the forefront of innovation in drug discovery and development.